Cas no 856257-31-3 (4,5-Dihydro-1H-benzogindazole-3-carboxylic acid)

• Product Name: 4,5-Dihydro-1H-benzogindazole-3-carboxylic acid
• CAS No: 856257-31-3
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD03030185
• CID: 3142039
• PubChem ID: 7061942
• Update Time: 2025-10-29

4,5-Dihydro-1H-benzogindazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydro-1H-benzo[g]indazole-3-carboxylic acid
• AQ-239/43399410
• F3250-0692
• BS-3112
• 898796-47-9
• Z431973740
• AKOS002666703
• AKOS000266292
• SCHEMBL3206132
• ALBB-006067
• 4,5-Dihydro-1H-benzo[g]indazole-3-carboxylic acid, AldrichCPR
• 856257-31-3
• 4,5-dihydro-2H-benzo[g]indazole-3-carboxylicacid
• 1H,4H,5H-benzo[g]indazole-3-carboxylic acid
• MFCD08733223
• GJB25731
• MFCD03030185
• 4,5-dihydro-2H-benzo[g]indazole-3-carboxylic acid
• STK501291
• BS-4211
• 2H,4H,5H-Benzo[g]indazole-3-carboxylic acid
• H23999
• 4,5-Dihydro-1H-benzogindazole-3-carboxylic acid

• MDL： MFCD03030185
• Inchi： 1S/C12H10N2O2/c15-12(16)11-9-6-5-7-3-1-2-4-8(7)10(9)13-14-11/h1-4H,5-6H2,(H,13,14)(H,15,16)
• InChI Key： VWDJLWDAXLFYCO-UHFFFAOYSA-N
• SMILES： OC(C1=C2C(C3C=CC=CC=3CC2)=NN1)=O

Computed Properties

• Exact Mass: 214.074227566Da
• Monoisotopic Mass: 214.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on 4,5-Dihydro-1H-benzogindazole-3-carboxylic acid

Introduction to 4,5-Dihydro-1H-benzogindazole-3-carboxylic acid (CAS No. 856257-31-3)

4,5-Dihydro-1H-benzogindazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 856257-31-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic molecule belongs to the benzogindazole class, a structural motif that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The benzogindazole scaffold is characterized by a fused ring system consisting of a benzene ring and a gindazole moiety, which together contribute to its unique chemical and pharmacological properties.

The 3-carboxylic acid substituent at the third position of the benzogindazole core introduces a polar, acidic functional group, enhancing the compound's solubility in polar solvents and its reactivity in various chemical transformations. This feature makes 4,5-Dihydro-1H-benzogindazole-3-carboxylic acid a valuable intermediate in the synthesis of more complex pharmacophores and drug candidates. The compound's structural framework is reminiscent of several biologically active natural products and synthetic molecules, suggesting its utility in medicinal chemistry endeavors.

In recent years, there has been growing interest in benzogindazole derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have highlighted the potential of these compounds as inhibitors of enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The 4,5-Dihydro-1H-benzogindazole-3-carboxylic acid structure provides a versatile platform for further derivatization, allowing chemists to explore modifications that could enhance potency, selectivity, and pharmacokinetic profiles.

One of the most compelling aspects of 4,5-Dihydro-1H-benzogindazole-3-carboxylic acid is its role as a precursor in the synthesis of more complex molecules. The carboxylic acid group can be readily transformed into esters, amides, or other functional derivatives through standard organic reactions. Additionally, the aromatic nature of the benzene ring allows for further electrophilic or nucleophilic aromatic substitution reactions, enabling the introduction of diverse substituents at strategic positions within the molecule. These synthetic possibilities make 4,5-Dihydro-1H-benzogindazole-3-carboxylic acid an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents.

The pharmacological potential of 4,5-Dihydro-1H-benzogindazole-3-carboxylic acid has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including kinases, transcription factors, and ion channels. Preliminary findings suggest that derivatives of this compound may exhibit inhibitory activity against enzymes implicated in tumor growth and metastasis. Furthermore, the benzogindazole core has shown promise in modulating inflammatory pathways, making it a candidate for treating chronic inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Advances in computational chemistry have also contributed to the understanding of 4,5-Dihydro-1H-benzogindazole-3-carboxylic acid's pharmacological properties. Molecular docking studies have been employed to predict how this compound might bind to specific protein targets. These simulations have provided insights into the key interactions that mediate its biological activity and have guided the design of more potent analogs. By leveraging computational tools alongside traditional experimental approaches, researchers can accelerate the discovery process and identify lead compounds with optimized pharmacokinetic profiles.

The synthesis of 4,5-Dihydro-1H-benzogindazole-3-carboxylic acid itself presents an interesting challenge for organic chemists. While there are several reported methods for constructing the benzogindazole scaffold, introducing the carboxylic acid group at the correct position requires careful selection of reaction conditions and reagents. Recent innovations in synthetic methodology have enabled more efficient and scalable production processes for this compound. For instance, catalytic hydrogenation techniques have been refined to achieve regioselective functionalization of the benzogindazole core without compromising other reactive sites.

The versatility of 4,5-Dihydro-1H-benzogindazole-3-carboxylic acid extends beyond its applications in drug discovery. It serves as a valuable building block for materials science research as well. The aromatic system can be functionalized to create polymers with unique electronic or optical properties. Additionally, derivatives of this compound have been explored as ligands for metal complexes used in catalysis and sensing applications. These interdisciplinary applications underscore the broad utility of 4,5-Dihydro-1H-benzogindazole-3-carboxylic acid across multiple scientific domains.

In conclusion,4,5-Dihydro-1H-benzogindazole-3-carboxylic acid (CAS No. 856257-31-3) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its structural features make it an ideal candidate for further derivatization into biologically active molecules targeting various diseases. Advances in synthetic chemistry and computational biology continue to enhance our ability to harness this compound's therapeutic potential effectively.